6-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-6-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-8-10(19-2)6-7-11(9)12-4-3-5-13(16)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: XQRPJFPNKXSQEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=C(C(=CC=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID20689972
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261974-46-2

Description

6-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, or 6-FMA, is a synthetic organic compound with a molecular formula of C13H12O3F. It is a white, odorless crystalline solid with a melting point of 140-142 °C. 6-FMA is a fluorinated analogue of the drug 2-methoxy-4-methylphenylbenzoic acid (4-MMA) and has been used in scientific research for its potential applications in pharmaceuticals, biochemistry, and physiology.

Scientific Research Applications

6-FMA has been used in a variety of scientific research applications. It has been studied as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. It has also been studied for its potential as an antidepressant and anticonvulsant. It has been studied as a potential anti-inflammatory agent, and it has been investigated for its potential role in the inhibition of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 6-FMA is not fully understood. However, it is thought to act as an agonist of the neurotransmitter gamma-aminobutyric acid (GABA) and as an antagonist of the neurotransmitter glutamate. It is also thought to act as an agonist of the serotonin receptor 5-HT1A.
Biochemical and Physiological Effects
6-FMA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin and norepinephrine. It has been shown to increase the levels of the neurotransmitter dopamine in the brain, and it has been shown to modulate the activity of the neurotransmitter glutamate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-FMA in laboratory experiments is its high purity. It is typically available in a 95% pure form, which makes it suitable for use in a variety of experiments. It is also relatively inexpensive and is easy to store and handle. However, there are some limitations to using 6-FMA in laboratory experiments. It is not approved for human consumption, so it should not be used in experiments involving human subjects. Additionally, it is not approved for use in animals, so it should not be used in experiments involving animal subjects.

Future Directions

Some potential future directions for 6-FMA research include investigating its potential as a treatment for depression and anxiety, exploring its potential as an anti-inflammatory agent, and exploring its potential as an inhibitor of the enzyme monoamine oxidase. Additionally, further research could be conducted to better understand the mechanism of action of 6-FMA and to determine its effects on other neurotransmitters. Finally, further research could be conducted to explore its potential applications in the pharmaceutical industry.

Synthesis Methods

6-FMA can be synthesized by reacting 4-methoxy-2-methylphenylbenzoic acid (6-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%) with fluorine in a halogenation reaction. The reaction is typically carried out in a solvent such as acetonitrile or dimethylformamide at room temperature. The reaction is complete within a few minutes and yields 6-FMA in a high purity form.